Cyclo(aspartyl-phenylalanyl)
Cyclo(aspartyl-phenylalanyl)
A metabolite of Aspartame
Brand Name:
Vulcanchem
CAS No.:
5262-10-2
VCID:
VC0196060
InChI:
InChI=1S/C13H14N2O4/c16-11(17)7-10-13(19)14-9(12(18)15-10)6-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,14,19)(H,15,18)(H,16,17)/t9-,10-/m0/s1
SMILES:
C1=CC=C(C=C1)CC2C(=O)NC(C(=O)N2)CC(=O)O
Molecular Formula:
C13H14N2O4
Molecular Weight:
262.26 g/mol
Cyclo(aspartyl-phenylalanyl)
CAS No.: 5262-10-2
Impurities
VCID: VC0196060
Molecular Formula: C13H14N2O4
Molecular Weight: 262.26 g/mol
Purity: > 95%
| CAS No. | 5262-10-2 |
|---|---|
| Product Name | Cyclo(aspartyl-phenylalanyl) |
| Molecular Formula | C13H14N2O4 |
| Molecular Weight | 262.26 g/mol |
| IUPAC Name | 2-[(2S,5S)-5-benzyl-3,6-dioxopiperazin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C13H14N2O4/c16-11(17)7-10-13(19)14-9(12(18)15-10)6-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,14,19)(H,15,18)(H,16,17)/t9-,10-/m0/s1 |
| Standard InChIKey | VNHJXYUDIBQDDX-UWVGGRQHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@H]2C(=O)N[C@H](C(=O)N2)CC(=O)O |
| SMILES | C1=CC=C(C=C1)CC2C(=O)NC(C(=O)N2)CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC2C(=O)NC(C(=O)N2)CC(=O)O |
| Appearance | Solid powder |
| Description | A metabolite of Aspartame |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-(5-benzyl-3,6-dioxopiperazin-2-yl)acetic acid |
| PubChem Compound | 111054 |
| Last Modified | Nov 11 2021 |
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